Cas no 161796-10-7 (3-Bromo-5-(methoxycarbonyl)benzoic acid)

3-Bromo-5-(methoxycarbonyl)benzoic acid structure
161796-10-7 structure
Product Name:3-Bromo-5-(methoxycarbonyl)benzoic acid
CAS No:161796-10-7
MF:C9H7BrO4
MW:259.053482294083
MDL:MFCD06797598
CID:136583
PubChem ID:22593641
Update Time:2025-04-19

3-Bromo-5-(methoxycarbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-5-(methoxycarbonyl)benzoic acid
    • 1,3-Benzenedicarboxylicacid, 5-bromo-, 1-methyl ester
    • 3-(methoxycarbonyl)-5-bromobenzoic acid
    • 5-bromo-1,3-Benzenedicarboxylic acid 1-methyl ester
    • 5-Bromoisophthalic acid monomethylester 3-Bromo-5-(methoxycarbonyl)benzoic acid
    • 5-tert-Butyl dimethylisophthalate
    • 5-TERT-BUTYL METHYLISOPHTHALATE
    • Methyl 5-bromoisophthalic acid
    • 3-bromo-5-methoxycarbonylbenzoic acid
    • CHEMPACIFIC 41251
    • 3-Bromo-5-(methoxycarbonyl)
    • 3-TERT-BUTYL METHYLISOPHTHALATE
    • METHYL 5-TERT-BUTYL-ISOPHTHALATE DIESTER
    • 5-BROMOISOPHTHALIC ACID MONOMETHYL ESTER
    • 5-TERT-BUTYLBENZENE-1,3-BIS-METHYL CARBOXYLATE
    • QIXJVAGZPJKDGY-UHFFFAOYSA-N
    • 3-Bromo-5-methoxycarbonyl-benzoic acid
    • TRA0024723
    • AB29698
    • SY025935
    • AB0022614
    • W3516
    • ST24032600
    • 5-BROMO-ISOPHTHALIC ACID MONOMETHY
    • DTXSID10626694
    • AMY29025
    • AS-18140
    • EN300-110370
    • 5-BROMO-ISOPHTHALIC ACID MONOMETHYL ESTER
    • MFCD06797598
    • FT-0687128
    • SCHEMBL1068820
    • CS-W003344
    • 161796-10-7
    • AKOS005216350
    • Z1269157732
    • MDL： MFCD06797598
    • Inchi： 1S/C9H7BrO4/c1-14-9(13)6-2-5(8(11)12)3-7(10)4-6/h2-4H,1H3,(H,11,12)
    • InChI Key： QIXJVAGZPJKDGY-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C(=O)O)C=C(C(=O)OC)C=1

Computed Properties

  • Exact Mass: 257.95300
  • Monoisotopic Mass: 257.953
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 63.6

Experimental Properties

  • Density: 1.66
  • Melting Point: 190-193°C
  • Boiling Point: 385.3℃ at 760 mmHg
  • Flash Point: 186.806 °C
  • PSA: 63.60000
  • LogP: 1.93390

3-Bromo-5-(methoxycarbonyl)benzoic acid Security Information

3-Bromo-5-(methoxycarbonyl)benzoic acid Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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3-Bromo-5-(methoxycarbonyl)benzoic acid Production Method

3-Bromo-5-(methoxycarbonyl)benzoic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:161796-10-7)5-TERT-BUTYL METHYLISOPHTHALATE
Order Number:sfd13226
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:161796-10-7)5-TERT-BUTYL METHYLISOPHTHALATE
sfd13226
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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